![molecular formula C8H3ClF3NS B1370723 2-Chloro-5-(trifluoromethyl)benzo[d]thiazole CAS No. 23420-88-4](/img/structure/B1370723.png)
2-Chloro-5-(trifluoromethyl)benzo[d]thiazole
Cat. No. B1370723
M. Wt: 237.63 g/mol
InChI Key: KMHYDRGLBQZDAE-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Patent
US08178668B2
Procedure details
The title compound was prepared from 2-fluoro-5-trifluoromethylaniline via 2-mercapto-5-trifluoromethyl-1,3-benzothiazole as described for 2,5-dichloro-1,3-benzothiazole except that in the first step the reaction mixture was heated to 95° C. for 4 h.
Quantity
0 (± 1) mol
Type
reactant
Reaction Step One
Name
Identifiers
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REACTION_CXSMILES
|
F[C:2]1[CH:8]=[CH:7][C:6]([C:9]([F:12])([F:11])[F:10])=[CH:5][C:3]=1[NH2:4].SC1SC2C=CC(C(F)(F)F)=CC=2N=1.[Cl:27][C:28]1[S:29]C2C=CC(Cl)=CC=2N=1>>[Cl:27][C:28]1[S:29][C:2]2[CH:8]=[CH:7][C:6]([C:9]([F:12])([F:11])[F:10])=[CH:5][C:3]=2[N:4]=1
|
Inputs
Step One
|
Name
|
|
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Quantity
|
0 (± 1) mol
|
|
Type
|
reactant
|
|
Smiles
|
FC1=C(N)C=C(C=C1)C(F)(F)F
|
|
Name
|
|
|
Quantity
|
0 (± 1) mol
|
|
Type
|
reactant
|
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Smiles
|
SC=1SC2=C(N1)C=C(C=C2)C(F)(F)F
|
Step Two
|
Name
|
|
|
Quantity
|
0 (± 1) mol
|
|
Type
|
reactant
|
|
Smiles
|
ClC=1SC2=C(N1)C=C(C=C2)Cl
|
Conditions
Temperature
|
Control Type
|
UNSPECIFIED
|
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Setpoint
|
95 °C
|
Other
|
Conditions are dynamic
|
1
|
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Details
|
See reaction.notes.procedure_details.
|
Outcomes
Product
|
Name
|
|
|
Type
|
product
|
|
Smiles
|
ClC=1SC2=C(N1)C=C(C=C2)C(F)(F)F
|
Source
|
Source
|
Open Reaction Database (ORD) |
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Description
|
The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
